7-[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-2,5-dimethylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 7-[3-[(5-bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-2,5-dimethylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C18H21BrN6O/c1-12-7-17(25-16(22-12)6-13(2)23-25)24-5-3-4-14(10-24)11-26-18-20-8-15(19)9-21-18/h6-9,14H,3-5,10-11H2,1-2H3
• InChI Key: OAWIZWYYEUOTSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C1)N=C(C=C2N3CCCC(C3)COC4=NC=C(C=N4)Br)C
• Molecular Formula: C18H21BrN6O
• Molecular Weight: 417.3 g/mol

Description

The compound contains several notable functional groups including a bromopyrimidinyl group, a piperidinyl group, and a pyrazolopyrimidine group. These groups are common in many biologically active compounds and could potentially confer various properties to the compound.

Molecular Structure Analysis

The compound contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms. It also contains a piperidine ring, which is a six-membered ring with one nitrogen atom. The presence of these rings could influence the compound’s reactivity and interactions with other molecules.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures often undergo reactions like electrophilic aromatic substitution, nucleophilic aromatic substitution, and various types of condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure. For example, the presence of the bromine atom could make the compound relatively heavy and potentially more reactive. The presence of the nitrogen-containing rings could influence the compound’s polarity and solubility.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. For example, if the compound were to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if the compound shows promise as a drug, future research could involve further testing its efficacy and safety, potentially leading to clinical trials.